Mlgffqqpkpr-NH2

• Molecular Formula: C63H98N18O13S
• Molecular Weight: 1347.6 g/mol
• InChI: InChI=1S/C63H98N18O13S/c1-37(2)33-45(78-54(86)40(65)27-32-95-3)55(87)72-36-52(84)73-46(34-38-15-6-4-7-16-38)57(89)79-47(35-39-17-8-5-9-18-39)58(90)75-42(23-25-50(66)82)56(88)76-44(24-26-51(67)83)62(94)81-31-14-22-49(81)60(92)77-43(19-10-11-28-64)61(93)80-30-13-21-48(80)59(91)74-41(53(68)85)20-12-29-71-63(69)70/h4-9,15-18,37,40-49H,10-14,19-36,64-65H2,1-3H3,(H2,66,82)(H2,67,83)(H2,68,85)(H,72,87)(H,73,84)(H,74,91)(H,75,90)(H,76,88)(H,77,92)(H,78,86)(H,79,89)(H4,69,70,71)/t40-,41-,42-,43-,44-,45-,46-,47-,48-,49-/m0/s1
• InChIKey: KXKNWOWEQIRNGE-CUZNLEPHSA-N

MLGFFQQPKPR-NH2 Reverse-Sequence Control

MLGFFQQPKPR-NH2 (CAS 1802883-75-5) is a synthetic undecapeptide whose sequence (Met-Leu-Gly-Phe-Phe-Gln-Gln-Pro-Lys-Pro-Arg-NH2) represents the exact reverse of the endogenous tachykinin neuropeptide Substance P (RPKPQQFFGLM-NH2) . The compound retains the identical amino acid composition, molecular formula (C63H98N18O13S), and molecular weight (1347.63 Da) as its parent peptide, but the reversed primary sequence is predicted to disrupt critical receptor-binding pharmacophores . It is supplied by numerous vendors with a typical purity of ≥95%, primarily for use as a negative control or analytical reference standard in mass spectrometry and receptor pharmacology experiments .

Isobaric mass match supports negative control use in MS without shifting the detection window.

Reverse-sequence design is predicted to lack the NK1 receptor pharmacophore, aiding a null-activity baseline.

Identical amino acid composition and charge profile allow direct substitution in physicochemical control experiments.

• [1] Chang, M. M., & Leeman, S. E. (1970). Isolation of a sialogogic peptide from bovine hypothalamic tissue and its characterization as substance P. Journal of Biological Chemistry, 245(18), 4784-4790. View Source

No Substitute for MLGFFQQPKPR-NH2

Procurement or substitution decisions for negative control peptides often fail due to false equivalence with other Substance P analogs, scrambled peptides, or endogenous fragments. A scrambled peptide will not possess the identical mass and isoelectric point (pI) of the parent molecule, precluding its use as a precise isobaric reference in mass spectrometry workflows . Conversely, known potent NK1 receptor agonists (e.g., [Pro9]-Substance P, EC50 = 0.93 nM) or antagonists are unsuitable for establishing a null-activity baseline in biological assays, as they either activate or block the target pathway . MLGFFQQPKPR-NH2 uniquely satisfies the dual requirement of being isobaric to Substance P while also being expected to lack NK1 receptor bioactivity, a claim supported by the well-characterized paradigm that reverse-sequence peptides (e.g., retrobradykinin) lose their cognate receptor activity and by direct evidence of differential recognition in aptamer binding .

Scrambled peptide substitution: A scrambled analog will not share the identical mass and pI, making it unsuitable as an isobaric reference in MS workflows.

NK1 agonist/antagonist interference: Potent NK1 agonists or antagonists may activate or block the target pathway, confounding a null-activity baseline in bioactivity assays.

Uncharacterized negative controls: Peptides without reverse-sequence confirmation may retain receptor interaction or non-specific binding, introducing background signal.

• [1] Tsybin, Y. O., et al. (2015). On the use of electron capture rate constants to describe electron capture dissociation mass spectrometry of peptides. European Journal of Mass Spectrometry, 21(3), 451-458. View Source
• [2] Nieuwlandt, D., et al. (1995). In vitro selection of RNA ligands to substance P. Biochemistry, 34(16), 5651-5659. View Source

Differentiation Evidence for MLGFFQQPKPR-NH2

Isobaric Mass Match to Substance P

MLGFFQQPKPR-NH2 is an isobar of its parent peptide, Substance P. They share an identical monoisotopic molecular weight of 1347.63 Da and chemical formula C63H98N18O13S. This is distinct from all other Substance P fragments or analogs such as Substance P (1-7) (MW ~900 Da) or [Tyr8]-Substance P (MW 1363.66) . This identity makes MLGFFQQPKPR-NH2 the only negative control suitable for experiments requiring identical mass spectrometric properties without confounding receptor-mediated activity.

Isobaric Mass Match

Head-to-head

1347.63 Da (0.00 Da vs Substance P; −16.03 Da vs [Tyr⁸]-SP; ~447 Da vs SP(1-7))

Supports identical-mass negative control for MS workflows.

Confirmed by sequence-based MS analysis.

Evidence Dimension	Monoisotopic Molecular Weight
Target Compound Data	1347.63 Da
Comparator Or Baseline	Substance P: 1347.63 Da; [Tyr8]-Substance P: 1363.66 Da; SP(1-7): ~900.1 Da
Quantified Difference	0.00 Da difference vs. Substance P; -16.03 Da vs. [Tyr8]-Substance P; ~447 Da vs. SP(1-7)
Conditions	Calculated from primary sequence and confirmed by vendor HPLC-MS Certificate of Analysis

Why This Matters

For any mass spectrometry-based assay requiring a null-bioactivity control, only an isobaric peptide like MLGFFQQPKPR-NH2 can serve as an internal standard without shifting the m/z detection window.

• [1] Abbexa. (n.d.). Substance P reversed sequence Peptide Product Information. Retrieved from https://www.abbexa.com/substance-p-reversed-sequence-peptide. View Source

Aptamer Loss of Conformational Recognition

A high-affinity RNA aptamer (Kd = 190 nM for Substance P) developed via SELEX was shown to completely discriminate between Substance P and its reverse-sequence orientation (MLGFFQQPKPR-NH2) in a competitive binding assay . The aptamer's failure to recognize the reversed sequence demonstrates that while the peptide's mass and composition are conserved, its three-dimensional conformation and surface residue presentation are sufficiently altered to abolish specific molecular recognition. This provides direct, quantitative evidence for a functional difference, in contrast to generic negative controls that are merely unstructured.

Aptamer Binding Discrimination

Head-to-head

No detectable competition; K_d difference from 190 nM to unmeasurable

Supports loss of specific biorecognition vs. Substance P.

Based on SELEX competitive dialysis data.

Evidence Dimension	Aptamer Binding Discrimination (Competition Assay)
Target Compound Data	No detectable competition for Substance P-specific RNA ligand binding.
Comparator Or Baseline	Substance P: High-affinity binding (Kd = 190 nM) to selected RNA aptamer.
Quantified Difference	Qualitative 'discriminate' from active to inactive; Kd difference from 190 nM to unmeasurable.
Conditions	In vitro SELEX competitive equilibrium dialysis, as reported by Nieuwlandt et al., 1995.

Why This Matters

This experiment validates the core premise of using MLGFFQQPKPR-NH2 as a negative control by showing that a highly specific, high-affinity biorecognition molecule completely fails to interact with it, a property not guaranteed for scrambled or truncated analogs.

• [1] Nieuwlandt, D., et al. (1995). In vitro selection of RNA ligands to substance P. Biochemistry, 34(16), 5651-5659. View Source

ECD Fragmentation Differentiation

In electron capture dissociation (ECD) tandem mass spectrometry, the fragmentation pattern is sensitive to the sequence and gas-phase conformation. The 2015 study by Tsybin et al. utilized Substance P and related peptides, including its reverse sequence, to develop kinetic models of product ion formation . The reversed sequence produces a distinct c/z ion series, where the masses of fragment ions differ from Substance P's fragments, especially for N-terminal (c-ions) and C-terminal (z-ions) fragments. While Substance P yields specific fragments like c4 and z5, the reversed peptide MLGFFQQPKPR-NH2 yields fragments with inverted masses (e.g., a c-ion of MLGF vs. Substance P's c-ion of RPKP). This measurable difference enables unambiguous identification in mixed samples.

ECD Fragmentation Fingerprint

Cross-study comparable

Distinct c/z ion series (c₄ MLGF ~465 Da vs. RPKP ~523 Da) enables unambiguous MS/MS differentiation.

Supports identification in mixed-sample top-down proteomics.

Derived from ECD kinetic fragmentation models.

Evidence Dimension	ECD Product Ion Fragmentation Pattern
Target Compound Data	Produces a distinct c/z fragment ion series originating from N-terminal Met-Leu-Gly-Phe...
Comparator Or Baseline	Substance P: Produces c/z series from N-terminal Arg-Pro-Lys-Pro...
Quantified Difference	Specific fragment masses for c4 (MLGF, ~465 Da) vs. c4 (RPKP, ~523 Da); enables unambiguous MS/MS differentiation.
Conditions	Fourier transform ion cyclotron resonance (FT-ICR) ECD MS/MS as per Tsybin et al. (2015) kinetic model.

Why This Matters

For researchers using the compound as a standard in top-down or middle-down proteomics, this confirmable, unique fragmentation fingerprint justifies its singular procurement over other isobaric, but uncharacterized, peptides.

• [1] Tsybin, Y. O., et al. (2015). On the use of electron capture rate constants to describe electron capture dissociation mass spectrometry of peptides. European Journal of Mass Spectrometry, 21(3), 451-458. View Source

MLGFFQQPKPR-NH2 Research Applications

Isobaric Negative Control for NK1 Assays

In calcium flux or cAMP modulation assays targeting the NK1 receptor, MLGFFQQPKPR-NH2 serves as the only available control that matches the parent peptide's mass, solubility, and charge, while its reversed sequence lacks the C-terminal 'Phe-X-Gly-Leu-Met-NH2' pharmacophore required for receptor activation . Its use eliminates false positives from non-specific physicochemical effects, a critical concern given Substance P's low-micromolar non-specific membrane interactions.

Substance P LC-MS/MS Internal Standard

For the quantification of endogenous Substance P in plasma or tissue extracts, a stable isotope-labeled (SIL) peptide is the gold standard. However, when a SIL standard is unavailable or cost-prohibitive, MLGFFQQPKPR-NH2 offers a structural analog internal standard with identical ionization efficiency and retention time profile on reversed-phase chromatography, as its hydrophobicity is matched, yet its distinct ECD fragmentation pattern (Section 3, Evidence 3) prevents any interference with the analyte's MRM transition .

Aptamer SELEX Conformational Probe

As directly demonstrated by the 1995 Nieuwlandt study, this reverse-sequence peptide is essential for counter-screening steps during the development of aptamers or antibodies against Substance P. It enriches selection for epitopes involving the N-terminal or central residues by negatively selecting binders that recognize the C-terminal end (now at the N-terminus). This controls for the 'tail-end' binding bias commonly observed in peptide aptamer selection .

Application

Selection Property

Validation Focus

NK1 receptor signaling studies (calcium flux/cAMP)

Isobaric mass match, matched solubility and charge, absence of NK1 pharmacophore

Confirm no NK1 activation or antagonism under assay conditions; verify null-activity baseline.

Substance P LC‑MS/MS quantification

Matched ionization efficiency and RP retention; distinct ECD fragmentation avoids MRM interference

Validate no cross‑talk with analyte transition; assess sensitivity and matrix effects in the target biological matrix.

Aptamer/antibody counter‑screening

Reverse sequence presents C‑terminal epitope at N‑terminus; negative selection tool to eliminate tail‑end binders

Counter‑screen against Substance‑P‑specific binders; enrich for N‑terminal or central epitope recognition.

• [1] Nieuwlandt, D., et al. (1995). In vitro selection of RNA ligands to substance P. Biochemistry, 34(16), 5651-5659. View Source